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Compound of Interest

Compound Name: (3-Ethoxypropyl)urea

Cat. No.: B2505307

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-Ethoxypropyl)urea is a chemical compound belonging to the urea family, characterized by
an ethoxypropyl group attached to one of the nitrogen atoms of the urea moiety. While specific
details for this compound are not widely available in public databases, this guide provides a
comprehensive overview of its known properties, a general synthesis approach, and safety
considerations based on the parent compound, urea. This document is intended to serve as a
foundational resource for researchers and professionals in drug development and other
scientific fields.

Chemical and Physical Properties

Specific experimental data for (3-Ethoxypropyl)urea is not readily available. The following
table summarizes the known information for (3-Ethoxypropyl)urea and provides data for the
parent compound, urea, for reference.
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Property (3-Ethoxypropyl)urea Urea (for reference)
CAS Number Not Found 57-13-6

Molecular Formula CeH14N202[1] CH4aN20

Molecular Weight 146.19 g/mol [1] 60.06 g/mol
Appearance White solid[2]

Melting Point 131 - 135 °C[2]

Boiling Point Decomposes >132 °C[2]
Density 1.32 g/cm3

Solubility Highly soluble in water

Synthesis of (3-Ethoxypropyl)urea: A General

Approach

A common and effective method for the synthesis of monosubstituted ureas, such as (3-

Ethoxypropyl)urea, is the reaction of a primary amine with an isocyanate. In this case, 3-

ethoxypropan-1-amine would be reacted with an isocyanate source. A detailed experimental

protocol for a similar reaction is provided below.

Experimental Protocol: Synthesis of a Monosubstituted

Urea

Materials:

3-ethoxypropan-1-amine

Hydrochloric acid (HCI)

Potassium isocyanate (or a suitable isocyanate precursor)

Sodium bicarbonate (NaHCO3) solution

Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0a)

Rotary evaporator

Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

Magnetic stirrer and stir bar

Procedure:

Preparation of the Amine Salt: Dissolve 3-ethoxypropan-1-amine in a suitable anhydrous
solvent in a round-bottom flask. Cool the solution in an ice bath. Slowly add one equivalent
of concentrated hydrochloric acid to form the amine hydrochloride salt.

Reaction with Isocyanate: To the stirred suspension of the amine hydrochloride, add one
equivalent of potassium isocyanate.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for
several hours. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the
mixture to a separatory funnel.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Washing: Wash the combined organic layers sequentially with a saturated sodium
bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure
using a rotary evaporator to obtain the crude product.

Purification: The crude (3-Ethoxypropyl)urea can be purified by recrystallization from a
suitable solvent system or by column chromatography.
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Safety and Handling

A specific Safety Data Sheet (SDS) for (3-Ethoxypropyl)urea is not publicly available.
Therefore, it is crucial to handle this compound with care, assuming it may have hazards
associated with substituted ureas. The following safety precautions are based on the SDS for
the parent compound, urea.

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side shields, chemical-resistant gloves, and a lab coat.[2]

» Handling: Handle in a well-ventilated area. Avoid generating dust. Avoid contact with skin,
eyes, and clothing.[2]

» Storage: Store in a tightly closed container in a dry and cool place.[2]

o First Aid:

o

In case of skin contact: Wash off immediately with plenty of water.

[¢]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

[¢]

If inhaled: Move the person into fresh air.

o

If swallowed: Rinse mouth with water. Do NOT induce vomiting.[2]

Signaling Pathways and Biological Activity

There is no specific information available in the searched literature regarding the involvement
of (3-Ethoxypropyl)urea in any signaling pathways or its biological activities. Research in this
area would be necessary to elucidate its potential roles.

Diagrams

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b2505307?utm_src=pdf-body
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10132740&lang=EN
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10132740&lang=EN
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10132740&lang=EN
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10132740&lang=EN
https://www.benchchem.com/product/b2505307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2505307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Synthesis of (3-Ethoxypropyl)urea

Reactants

Hydrochloric Acid
(HCI)

3-Ethoxypropan-1-amine
(CsH13NO)

Amine Hydrochloride
Salt Product

(3-Ethoxypropyl)urea
(CeH14N202)

Potassium Isocyanate
(KOCN)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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